Cas no 72204-44-5 ((1S,2S,1'R)-Cypermethrin)

• Product Name: (1S,2S,1'R)-Cypermethrin
• CAS No: 72204-44-5
• Molecular Formula: C₂₂H₁₉NO₃Cl₂
• Molecular Weight: 416.29716
• CID: 571258
• PubChem ID: 3086172

(1S,2S,1'R)-Cypermethrin Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methylester, (1S,3S)-
• alpha-Cyano-3-phenoxybenzyl (1S-(1alpha(S*),3alpha))-3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropanecarboxylate
• (R) CYANO(3-PHENOXYPHENYL)-3-(2,2-DICHLOROETHENYL)2,2-DIMETHYL CYCLOPROPANECARBOXYLIC ACID METHYL ESTER
• (1S)-cis-(alphaR)-cypermethrin
• CHEMBL3185484
• CHEBI:39335
• (1S,2S,1'R)-Cypermethrin
• (R)-cyano(3-phenoxyphenyl)methyl (1S,3S)-3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarboxylate
• C18715
• A835728
• EINECS 276-458-2
• Alphamethrin
• CS-0012893
• HY-B0874
• Tox21_302007
• Cyclopropanecarboxylic acid, 3-(2,2-dichloroethenyl)-2,2-dimethyl-, (R)-cyano(3-phenoxyphenyl)methyl ester, (1S,3S)-
• NCGC00255698-01
• 67375-30-8
• Q27119818
• CAS-67375-30-8
• DTXSID201034458
• alpha-cypermethrin
• alpha-Cypermethrin 10 microg/mL in Cyclohexane
• DTXCID3065297
• DTXSID7041201
• ?-Cypermethrin (Racemic Mixture)
• NS00122748
• 72204-44-5
• NS00098482
• [(R)-cyano-(3-phenoxyphenyl)methyl] (1S,3S)-3-[2,2-bis(chloranyl)ethenyl]-2,2-dimethyl-cyclopropane-1-carboxylate
• (1S,3S)-3-(2,2-dichloroethenyl)-2,2-dimethyl-1-cyclopropanecarboxylic acid [(R)-cyano-(3-phenoxyphenyl)methyl] ester
• alpha-Cypermethrin 100 microg/mL in Cyclohexane
• SCHEMBL1088295

• InChIKey： KAATUXNTWXVJKI-NSHGMRRFSA-NCopyCopied
• Inchi： InChI=1S/C22H19Cl2NO3/c1-22(2)17(12-19(23)24)20(22)21(26)28-18(13-25)14-7-6-10-16(11-14)27-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/t17-,18+,20-/m0/s1CopyCopied
• SMILES： CC1([C@H]([C@H]1C(=O)O[C@H](C#N)c2cccc(c2)Oc3ccccc3)C=C(Cl)Cl)CCopyCopied

Computed Properties

• Exact Mass: 415.074
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 415.074
• Heavy Atom Count: 28
• Complexity: 643
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 59.3A^2

Experimental Properties

• LogP: log Kow= 6.94
• Boiling Point: 511.3±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• Flash Point: 263.0±30.1 °C
• Density: 1.3±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Pyrethroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Pyrethroids